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Compound of Interest

3-Chloro-4-
Compound Name:
methoxybenzenesulfonic acid

Cat. No.: B16215044

Get Quote

\ J

CAS Number: 118795-71-4

This technical guide provides a comprehensive overview of 3-Chloro-4-
methoxybenzenesulfonic acid, a valuable building block for researchers, scientists, and
professionals in drug development. Due to the limited availability of specific data for this
compound, this guide leverages information from closely related analogs to provide insights
into its properties, synthesis, and potential applications.

Chemical Identity and Properties

While specific experimental data for 3-Chloro-4-methoxybenzenesulfonic acid is scarce, its
properties can be inferred from its constituent functional groups and data from analogous
compounds. The presence of a sulfonic acid group suggests high water solubility and acidity.
The chloro and methoxy substituents on the benzene ring influence its electronic properties
and reactivity in electrophilic aromatic substitution reactions.

Table 1: Physicochemical Properties of Structurally Related Compounds
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Molecular . ]
Compound Molecular . Melting Point
CAS Number Weight ( g/mol
Name Formula ) (°C)
3-Chloro-4-
methoxybenzoic 37908-96-6 CsH7CIOs 186.59 217 - 219[1]
acid
2-Amino-4-
chloro-5- .
88-51-7 C7HsCINOsS 221.66 Not Available
methylbenzenes
ulfonic acid
3'-Chloro-4'-
methoxyacetoph 37612-52-5 CoHoCIO2 184.62 Not Available
enone

Synthesis of 3-Chloro-4-methoxybenzenesulfonic
Acid

A specific, peer-reviewed synthesis protocol for 3-Chloro-4-methoxybenzenesulfonic acid is
not readily available in the public domain. However, a plausible synthetic route is the
electrophilic sulfonation of 2-chloroanisole. The following experimental protocol is adapted from

a general procedure for the sulfonation of a similar compound, 4-fluoroanisole, and provides a
likely pathway to the target molecule.[2]

Experimental Protocol: Sulfonation of 2-Chloroanisole

This procedure outlines the sulfonation of 2-chloroanisole using fuming sulfuric acid to yield 3-
Chloro-4-methoxybenzenesulfonic acid.

Materials:
e 2-Chloroanisole
e Fuming sulfuric acid (20% SOs)

e Crushed ice
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Sodium chloride

Equipment:

Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Bichner funnel and vacuum flask

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, place 2-chloroanisole.

Cooling: Cool the flask in an ice bath to 0-5 °C with gentle stirring.

Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (2 equivalents) dropwise from
the dropping funnel over a period of 30-45 minutes. It is crucial to maintain the internal
temperature below 10 °C to control the reaction and minimize side-product formation.

Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture
to slowly warm to room temperature. Continue stirring for 2-4 hours. The reaction progress
can be monitored by techniques such as Thin-Layer Chromatography (TLC).

Quenching: Carefully and slowly pour the reaction mixture onto a sufficient amount of
crushed ice in a beaker with vigorous stirring to dissipate the heat of neutralization.

Isolation: The product, 3-Chloro-4-methoxybenzenesulfonic acid, is expected to be in the
agueous layer. To isolate it as its sodium salt, add sodium chloride in portions with stirring
until the solution is saturated. This will precipitate the sodium salt of the sulfonic acid.

Purification: Collect the precipitated solid by vacuum filtration using a Blichner funnel. The
crude product can be recrystallized from a minimal amount of hot water to obtain the purified
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sodium 3-chloro-4-methoxybenzenesulfonate.

e Drying: Dry the purified crystals in a vacuum oven at 60-70 °C to a constant weight.

Synthesis Workflow

Starting Material

' 2-Chloroanisole '

1. Add to reactor

Reaction
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A schematic of the synthesis workflow for 3-Chloro-4-methoxybenzenesulfonic acid.

Applications in Drug Discovery

While specific applications of 3-Chloro-4-methoxybenzenesulfonic acid are not extensively
documented, its structural motifs are prevalent in medicinal chemistry. The chloro and methoxy
groups are key substituents used to modulate the physicochemical and pharmacokinetic
properties of drug candidates.

e Chloro Group: The introduction of a chlorine atom can enhance metabolic stability, improve
membrane permeability, and increase binding affinity through halogen bonding.

» Methoxy Group: The methoxy group can act as a hydrogen bond acceptor and influence the
conformation of a molecule, which can be critical for its interaction with a biological target.

Compounds with similar structures, such as 3-chloro-4-methoxybenzenemethanamine, are
known intermediates in the synthesis of pharmaceuticals like Avanafil, a PDE5 inhibitor used to
treat erectile dysfunction.[3] This suggests that 3-Chloro-4-methoxybenzenesulfonic acid
could serve as a versatile starting material or intermediate for the synthesis of novel therapeutic
agents.

Conceptual Role in Medicinal Chemistry
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The role of substituted aromatic compounds in the drug discovery process.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Chloro-4-methoxybenzenesulfonic acid is not
readily available. Therefore, it is imperative to handle this chemical with the utmost caution,

assuming it possesses hazards similar to related compounds. Based on the SDS of analogous

substances, the following hazards should be considered.[1][4][5]

Table 2: Potential Hazards and Precautionary Statements (Based on Analogs)
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Precautionary Statement
Hazard Class GHS Hazard Statement
(Examples)

P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves/eye

Skin Irritation H315: Causes skin irritation

protection/face protection.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
o H319: Causes serious eye water for several minutes.
Eye Irritation L .
irritation Remove contact lenses, if
present and easy to do.

Continue rinsing.

P301+P316: IF SWALLOWED:
Acute Toxicity (Oral) (Potential) Get emergency medical help
immediately.[6]

P273: Avoid release to the

Aquatic Hazard (Potential) )
environment.[6]

Handling Recommendations:
e Use in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

¢ Avoid inhalation of dust or vapors.
e Avoid contact with skin and eyes.

» Store in a tightly closed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.

This technical guide serves as a foundational resource for understanding 3-Chloro-4-
methoxybenzenesulfonic acid. Researchers are strongly encouraged to perform their own
risk assessments and consult any available supplier-specific safety information before handling

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.echemi.com/sds/3-chloro-4-methoxybenzoic-acid-pd180810104777.html
https://www.echemi.com/sds/3-chloro-4-methoxybenzoic-acid-pd180810104777.html
https://www.benchchem.com/product/b16215044/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-chloro-4-methoxybenzenesulfonic-acid
https://www.benchchem.com/product/b16215044/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-chloro-4-methoxybenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16215044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

this chemical. As more data becomes available, this guide will be updated to reflect the most
current understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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